Cas no 458526-10-8 (4-(benzyloxy)-2,3-dihydro-1H-indol-2-one)

458526-10-8 structure
Product Name:4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
CAS No:458526-10-8
Molecular Formula:C15H13NO2
Molecular Weight:239.2692
MDL:MFCD28101618
CID:838314
PubChem ID:18438758
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Properties
Names and Identifiers
-
- 4-(Benzyloxy)indolin-2-one
- 2H-Indol-2-one, 1,3-dihydro-4-(phenylmethoxy)-
- TRA0002611
- FCH3146739
- SY030712
- 4-(benzyloxy)-2,3-dihydro-1H-indol-2-one
- CS-0452732
- 4-phenylmethoxy-1,3-dihydroindol-2-one
- SB64323
- AC1836
- AKOS025243992
- DA-22317
- SCHEMBL5638400
- CS-11804
- MFCD28101618
- 458526-10-8
- 4-(benzyloxy)-1,3-dihydroindol-2-one
-
- MDL: MFCD28101618
- InChIKey: KMXQQIBTRJERJG-UHFFFAOYSA-N
- Inchi: 1S/C15H13NO2/c17-15-9-12-13(16-15)7-4-8-14(12)18-10-11-5-2-1-3-6-11/h1-8H,9-10H2,(H,16,17)
- SMILES: O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C2=C1C([H])([H])C(N2[H])=O
Computed Properties
- Exact Mass: 239.09500
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 239.094628657g/mol
- Heavy Atom Count: 18
- Complexity: 299
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3
Experimental Properties
- LogP: 2.89820
- PSA: 38.33000
- Solubility: Very slightly soluble (0.26 g/l) (25 º C),
- Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003KMU-250mg |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | ≥95% | 250mg |
$205.00 | 2024-05-02 | |
A2B Chem LLC | AB65910-250mg |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | ≥95% | 250mg |
$226.00 | 2024-04-20 | |
Aaron | AR003KV6-250mg |
4-(benzyloxy)indolin-2-one |
458526-10-8 | 95% | 250mg |
$187.00 | 2025-02-10 | |
abcr | AB526719-250mg |
4-(Benzyloxy)indolin-2-one; . |
458526-10-8 | 250mg |
€291.00 | |||
Alichem | A199008489-1g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 95% | 1g |
$334.40 | 2023-09-01 | |
Chemenu | CM256523-1g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 95% | 1g |
$284 | 2021-08-04 | |
eNovation Chemicals LLC | D694595-0.25g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 95% | 0.25g |
$180 | 2022-10-14 | |
TRC | B704603-10mg |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTDW024-1G |
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one |
458526-10-8 | 95% | 1g |
¥ 1,920.00 | 2023-04-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1523399-1g |
4-(Benzyloxy)indolin-2-one |
458526-10-8 | 98% | 1g |
¥2688.00 |
4-(benzyloxy)-2,3-dihydro-1H-indol-2-one Related Literature
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Philippe Jeandet,Christophe Clément,Aziz Aziz,Cédric Jacquard,Haroon Khan,Muhammad Ajmal Shah,Essaid Ait Barka,Mattheos Koffas,Seyed Mohammad Nabavi,Jean-Hugues Renault Nat. Prod. Rep., 2023,40, 1045-1057
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Di Wu,Zhen Hu,Xuqi Zhang,Cuiran Zhang,Kai Sun,Shuxiang Lu RSC Adv., 2017,7, 37487-37494
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J. de la Rosa,Y. González-Castanedo,R. Fernández-Camacho,A. Alastuey,X. Querol,A. F. Stein,J. L. Ramos,S. Rodríguez,S. Nava J. Environ. Monit., 2011,13, 1276-1287
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Guojun Lai,Pengchao Ruan,Xueting Hu,Bingan Lu,Shuqiang Liang,Yan Tang,Jiang Zhou J. Mater. Chem. A, 2023,11, 15211-15218
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Jiao Chen,Xueying An RSC Med. Chem., 2020,11, 148-154
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Lei Wang,Shenghua Ma,Xuejing Wang,Shaoqin Liu,Xiaojun Han J. Mater. Chem. B, 2013,1, 5021-5027
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Marjan Hosseinzadeh,Jan van Leusen,Euan K. Brechin,Scott J. Dalgarno Chem. Commun., 2021,57, 8087-8090
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Jing Zheng,Junhui Bai,Qifeng Zhou,Jishan Li,Yinhui Li,Jinfeng Yang Chem. Commun., 2015,51, 6552-6555
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9. Back cover
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Qiuzi Wu,Yang-Jie Mao,Kun Zhou,Shuang Wang,Lei Chen,Zhen-Yuan Xu,Shao-Jie Lou,Dan-Qian Xu Chem. Commun., 2021,57, 4544-4547
Recommended suppliers
Amadis Chemical Company Limited
(CAS:458526-10-8)4-(benzyloxy)-2,3-dihydro-1H-indol-2-one

Purity:99%
Quantity:250mg
Price($):161.0